Cas no 109032-48-6 (9-Phenanthrenol,9-(N-methylcarbamate))

9-Phenanthrenol,9-(N-methylcarbamate) structure
109032-48-6 structure
Product Name:9-Phenanthrenol,9-(N-methylcarbamate)
CAS No:109032-48-6
MF:C16H13NO2
MW:251.279924154282
CID:212512
PubChem ID:122982
Update Time:2025-04-19

9-Phenanthrenol,9-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

    • 9-Phenanthrenol,9-(N-methylcarbamate)
    • 9-PHENANTHRYL-N-METHYL-CARBAMATE
    • phenanthren-9-yl N-methylcarbamate
    • 9-Phenanthryl N-methylcarbamate
    • CCRIS 1841
    • phenanthren-9-yl methylcarbamate
    • DTXSID90148804
    • 109032-48-6
    • Inchi: 1S/C16H13NO2/c1-17-16(18)19-15-10-11-6-2-3-7-12(11)13-8-4-5-9-14(13)15/h2-10H,1H3,(H,17,18)
    • InChI Key: OEVVTGTYBNYFCS-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)C1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 251.09469
  • Monoisotopic Mass: 251.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.231
  • Boiling Point: 427.5°Cat760mmHg
  • Flash Point: 212.3°C
  • Refractive Index: 1.677
  • PSA: 38.33
  • LogP: 3.91560
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